N-[1-(2,2-dimethylpropyl)-5-oxo-3-pyrrolidinyl]-5-methoxy-3-methyl-1H-indole-2-carboxamide

• IUPAC Name: N-[1-(2,2-dimethylpropyl)-5-oxopyrrolidin-3-yl]-5-methoxy-3-methyl-1H-indole-2-carboxamide
• InChI: InChI=1S/C20H27N3O3/c1-12-15-9-14(26-5)6-7-16(15)22-18(12)19(25)21-13-8-17(24)23(10-13)11-20(2,3)4/h6-7,9,13,22H,8,10-11H2,1-5H3,(H,21,25)
• InChI Key: GGZGRLCCSIACRV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NC2=C1C=C(C=C2)OC)C(=O)NC3CC(=O)N(C3)CC(C)(C)C
• Molecular Formula: C20H27N3O3
• Molecular Weight: 357.4 g/mol

Description

Synthesis Analysis

The synthesis of complex indole derivatives, including structures similar to the specified compound, often involves multi-step reactions that include formation of the indole core, introduction of substituents, and subsequent modifications. For instance, Kumar and Lown (2003) described the synthesis of indole derivatives with pyrrole and imidazole polyamide conjugates, highlighting the intricate steps required to incorporate diverse functional groups into the indole framework, which might be relevant to the synthesis of the specified compound (Rohtash Kumar & J. Lown, 2003).

Molecular Structure Analysis

The molecular structure of similar compounds often involves detailed analysis using X-ray crystallography and computational methods. For example, Banerjee et al. (2002) explored the structure and conformation of a solvated pyrrolidine-2-carboxamide derivative, providing insights into the 3D arrangement of atoms and the electronic structure that could be analogous to the subject compound (Surajit Banerjee et al., 2002).

Chemical Reactions and Properties

Indole derivatives engage in various chemical reactions, reflecting their chemical properties. Cyclopropamitosenes, as discussed by Cotterill et al. (1994), demonstrate the reactivity of indolequinones under different conditions, which could mirror the reactivity patterns of the specified compound (A. S. Cotterill et al., 1994).

Physical Properties Analysis

The physical properties of such molecules, including solubility, melting point, and crystalline structure, are crucial for understanding their behavior in different environments. The work by Feklicheva et al. (2019) on derivatives of dihydropyridine-carboxamide offers a glimpse into the analytical techniques used to elucidate these properties, which could be applicable to the compound (Ekaterina M. Feklicheva (Okul) et al., 2019).

Chemical Properties Analysis

Understanding the chemical properties, including acidity, basicity, reactivity with other chemical entities, and stability under various conditions, is essential for compounds like the specified one. The synthesis and characterization of zinc indomethacin complexes by Zhou et al. (2000) provide an example of how complex molecules' chemical properties are assessed and their interactions with metal ions, which might share similarities with the chemical behavior of the specified compound (Qing-di Zhou et al., 2000).